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Compound of Interest

Compound Name: 7-Methyloct-3-yne-1,5-diol

Cat. No.: B15423263

CAS Number: 105750-99-0[1]

This technical guide provides a comprehensive overview of the available scientific and
technical information for the chemical compound 7-Methyloct-3-yne-1,5-diol. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical research.

Chemical and Physical Properties

While detailed experimental data for 7-Methyloct-3-yne-1,5-diol is limited in publicly
accessible literature, computational models provide some insight into its physical and chemical
characteristics. These properties are summarized in the table below.
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Property Value Source
Molecular Formula CoH1602 PubChem[1]
Molecular Weight 156.22 g/mol PubChem[1]
IUPAC Name 7-methyloct-3-yne-1,5-diol PubChem[1]
CAS Number 105750-99-0 PubChem[1]
Topological Polar Surface Area  40.5 A2 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
XLogP3-AA 0.6 PubChem[1]

Synthesis

Currently, there are no specific, peer-reviewed synthetic methods published for 7-Methyloct-3-
yne-1,5-diol. However, the synthesis of acetylenic diols is a well-established area of organic
chemistry. A general approach to synthesizing similar structures often involves the Favorsky
reaction, where acetylene or a terminal alkyne is reacted with a carbonyl compound in the
presence of a base.[2]

A plausible, though unverified, synthetic pathway for 7-Methyloct-3-yne-1,5-diol could be
conceptualized as a multi-step process.
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Conceptual Synthetic Pathway

Starting Materials:
- Propargyl alcohol
- 4-Methylpentanal

. Formation of alkynyl
Grignard reagent

Step 1: Grignard Reaction
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on aldehyde

Intermediate Product

l

Step 2: Deprotection/Workup

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 7-Methyloct-3-yne-1,5-diol.

Biological Activity and Signaling Pathways

As of the latest literature review, there is no specific information available regarding the
biological activity, mechanism of action, or associated signaling pathways for 7-Methyloct-3-

yne-1,5-diol.
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Broader research into acetylenic diols has highlighted their utility as surfactants and wetting
agents, with some derivatives showing potential as corrosion inhibitors.[2] However, their
application in a pharmacological or biological context is not well-documented. Without
experimental data, it is not possible to construct any diagrams of signaling pathways or logical
relationships concerning the biological function of this specific compound.

Experimental Protocols

The absence of published research on 7-Methyloct-3-yne-1,5-diol means there are no
established experimental protocols for its analysis or evaluation of its biological effects. For
researchers interested in studying this compound, standard analytical techniques for the
characterization of organic molecules would be applicable. These would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups.

High-Performance Liquid Chromatography (HPLC): For purification and purity assessment.

A generalized workflow for the initial characterization of a novel synthesized compound is
outlined below.
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General Analytical Workflow

Purification
(e.g., Column Chromatography, HPLC)

'
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'

Structural Elucidation
(NMR, MS, IR)

Click to download full resolution via product page

Caption: A general experimental workflow for the purification and characterization of a
synthesized compound.

Conclusion

While the fundamental chemical identity of 7-Methyloct-3-yne-1,5-diol is established with a
CAS number and computed properties, a significant gap exists in the scientific literature
regarding its synthesis, biological activity, and experimental methodologies. The information
presented in this guide is based on general chemical principles and data available for the
broader class of acetylenic diols. Further experimental investigation is required to fully
characterize this compound and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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